Cas no 649563-98-4 (Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-)
649563-98-4 structure
Product Name:Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-
CAS No:649563-98-4
MF:C8H12N2
MW:136.194281578064
CID:411117
PubChem ID:10034686
Update Time:2025-04-19
Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-
- 5-ethenyl-2,6-dimethyl-2,3-dihydropyrazine
- 649563-98-4
- SCHEMBL6548934
- DTXSID60434428
-
- Inchi: 1S/C8H12N2/c1-4-8-7(3)10-6(2)5-9-8/h4,6H,1,5H2,2-3H3
- InChI Key: VNCIHMZBARPDQN-UHFFFAOYSA-N
- SMILES: N1=C(C)C(C=C)=NCC1C
Computed Properties
- Exact Mass: 136.10016
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 24.72
Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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